Cas no 748817-99-4 (1,1'-BIPHENYL, 4'-FLUORO-3-(METHYLTHIO)-)

• Product Name: 1,1'-BIPHENYL, 4'-FLUORO-3-(METHYLTHIO)-
• CAS No: 748817-99-4
• MF: C₁₃H₁₁FS
• MW: 218.289845705032
• MDL: MFCD11617750
• CID: 3175179
• PubChem ID: 44392656
• Update Time: 2025-07-30

1,1'-BIPHENYL, 4'-FLUORO-3-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-BIPHENYL, 4'-FLUORO-3-(METHYLTHIO)-
• CHEMBL185406
• 748817-99-4
• 3-(4-Fluorophenyl)phenyl methyl sulfide
• 1-fluoro-4-(3-methylsulfanylphenyl)benzene
• 4a(2)-Fluoro-3-(methylthio)-1,1a(2)-biphenyl
• 4'-fluoro-3-(methylsulfanyl)-1,1'-biphenyl
• DTXSID401284776
• (4'-Fluorobiphenyl-3-yl)(methyl)sulfane

• MDL： MFCD11617750
• Inchi： 1S/C13H11FS/c1-15-13-4-2-3-11(9-13)10-5-7-12(14)8-6-10/h2-9H,1H3
• InChI Key： DFJIDXPKQCOLEP-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 218.05654969Da
• Monoisotopic Mass: 218.05654969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3Ų